4-[1-(2-Methoxy-5-methylphenyl)sulfonylpiperidin-4-yl]pyridine

• IUPAC Name: 4-[1-(2-methoxy-5-methylphenyl)sulfonylpiperidin-4-yl]pyridine
• InChI: InChI=1S/C18H22N2O3S/c1-14-3-4-17(23-2)18(13-14)24(21,22)20-11-7-16(8-12-20)15-5-9-19-10-6-15/h3-6,9-10,13,16H,7-8,11-12H2,1-2H3
• InChI Key: YQWYIELBEYLZPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)S(=O)(=O)N2CCC(CC2)C3=CC=NC=C3
• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol

Description

4-[1-(2-Methoxy-5-methylphenyl)sulfonylpiperidin-4-yl]pyridine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is commonly referred to as PPSMP and is a potent inhibitor of the protein-protein interaction between the tumor suppressor p53 and its negative regulator MDM2. In

Mechanism of Action

The mechanism of action of PPSMP involves the inhibition of the protein-protein interaction between p53 and MDM2. This interaction normally leads to the degradation of p53, which is a key tumor suppressor protein. By inhibiting this interaction, PPSMP can restore the activity of p53 and induce apoptosis in cancer cells.
In addition, recent studies have shown that PPSMP can enhance the activity of the NMDA receptor by binding to a specific site on the receptor. This enhances the influx of calcium ions into the cell, leading to increased synaptic plasticity and improved learning and memory.
Biochemical and Physiological Effects
PPSMP has been shown to have a number of biochemical and physiological effects. In cancer cells, PPSMP induces apoptosis by restoring the activity of p53 and inhibiting the growth and proliferation of cancer cells. In addition, PPSMP has been shown to enhance the activity of the NMDA receptor, leading to improved synaptic plasticity and learning and memory.

Advantages and Limitations for Lab Experiments

One of the main advantages of PPSMP for lab experiments is its specificity for the p53-MDM2 interaction. This allows researchers to selectively target this interaction and study its effects on cancer cells. In addition, PPSMP has been shown to be effective in vivo, making it a useful tool for studying the role of p53 in cancer development and progression.
However, there are also some limitations to the use of PPSMP in lab experiments. One of the main limitations is its relatively low solubility, which can make it difficult to work with in certain experimental settings. In addition, PPSMP has been shown to have off-target effects on other proteins, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on PPSMP. One area of interest is the development of more potent and selective inhibitors of the p53-MDM2 interaction. This could lead to the development of new cancer therapies that target this interaction specifically.
In addition, further research is needed to fully understand the mechanism of action of PPSMP on the NMDA receptor. This could lead to the development of new treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.
Finally, more research is needed to explore the potential off-target effects of PPSMP on other proteins. This could help to improve the specificity and safety of PPSMP for use in lab experiments and potential clinical applications.
Conclusion
In conclusion, PPSMP is a chemical compound that has shown great promise in the fields of cancer research and neuroscience. Its ability to inhibit the p53-MDM2 interaction and enhance the activity of the NMDA receptor make it a valuable tool for studying these processes and developing new therapies. However, further research is needed to fully understand its mechanism of action and potential off-target effects.

Synthesis Methods

PPSMP can be synthesized using a multi-step process that involves the reaction of 4-piperidone hydrochloride with 2-methoxy-5-methylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reacted with 4-bromopyridine in the presence of a palladium catalyst to yield the final product, PPSMP. The purity and yield of the product can be improved by using high-performance liquid chromatography (HPLC) purification.

Scientific Research Applications

PPSMP has been extensively studied in the field of cancer research due to its ability to inhibit the interaction between p53 and MDM2. This interaction is known to be dysregulated in many types of cancer, leading to the degradation of p53 and the inhibition of its tumor-suppressing activity. By inhibiting this interaction, PPSMP has the potential to restore the activity of p53 and induce apoptosis in cancer cells.
In addition to cancer research, PPSMP has also been studied in the field of neuroscience. Recent studies have shown that PPSMP can enhance the activity of the N-methyl-D-aspartate (NMDA) receptor, which is involved in synaptic plasticity and learning and memory. This suggests that PPSMP may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.